
Technical Data Summary: Folate-PEG3-C2-acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Folate-PEG3-C2-acid

Cat. No.: B15138096 Get Quote

This document provides a concise overview of the physicochemical properties of Folate-PEG3-
C2-acid, a commonly utilized PROTAC (Proteolysis Targeting Chimera) linker. The data

presented is intended for researchers, scientists, and professionals in the field of drug

development and chemical biology.

Physicochemical Properties
The fundamental molecular characteristics of Folate-PEG3-C2-acid have been compiled from

supplier specifications and are summarized in the table below for straightforward reference.

Property Value Reference

Molecular Weight 644.63 g/mol [1]

644.64 g/mol [2]

Molecular Formula C₂₈H₃₆N₈O₁₀ [1][2]

Appearance Solid [1]

Color Light yellow to yellow [1]

Purity > 96% [2]

Folate-PEG3-C2-acid is the acid fragment of Folate-PEG3-NHS ester and is classified as a

PEG-type PROTAC linker, which is instrumental in the synthesis of PROTAC molecules.[1]

Experimental Workflow: PROTAC Synthesis
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The logical workflow for utilizing a linker such as Folate-PEG3-C2-acid in the synthesis of a

PROTAC molecule is depicted below. This process involves the strategic connection of a ligand

for a target protein and a ligand for an E3 ubiquitin ligase via the linker.
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PROTAC synthesis workflow diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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